
A Technical Guide to D-Phenylalanine-d5:
Suppliers, Purity, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Phenylalanine-d5

Cat. No.: B584682 Get Quote

For researchers, scientists, and drug development professionals, stable isotope-labeled

compounds are indispensable tools. This guide provides a comprehensive overview of D-
Phenylalanine-d5, a deuterated form of the D-isomer of phenylalanine. We will delve into its

suppliers, typical purity specifications, and its primary applications, complete with a detailed

experimental protocol and workflow visualizations.

D-Phenylalanine-d5 serves as a valuable internal standard for quantitative analysis by nuclear

magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid

chromatography-mass spectrometry (LC-MS).[1][2] Its use is particularly prominent in

pharmacokinetic studies and metabolic research, where it helps in tracing and quantifying its

non-labeled counterpart in biological matrices.[3][4][5]

Suppliers and Purity Specifications
The selection of a reliable supplier is crucial for ensuring the accuracy and reproducibility of

experimental results. Purity, especially isotopic enrichment, is a key specification. Below is a

summary of commercially available D-Phenylalanine-d5 from various suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b584682?utm_src=pdf-interest
https://www.benchchem.com/product/b584682?utm_src=pdf-body
https://www.benchchem.com/product/b584682?utm_src=pdf-body
https://www.benchchem.com/product/b584682?utm_src=pdf-body
https://www.medchemexpress.com/d-phenylalanine-d5.html
https://www.medchemexpress.com/l-phenylalanine-d5.html
https://www.benchchem.com/pdf/The_Significance_of_Deuterium_Labeling_in_Amino_Acids_An_In_depth_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2268015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12467683/
https://www.benchchem.com/product/b584682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

CAS
Number

Chemical
Purity
(Typical)

Isotopic
Enrichment
(Typical)

Notes

MedChemEx

press

D-

Phenylalanin

e-d5

362049-55-6
99.95%

(HPLC)
99.9%

Certificate of

Analysis

available, for

research use

only.[1][6]

Cambridge

Isotope

Laboratories,

Inc.

DL-

Phenylalanin

e (ring-D₅,

98%)

- ≥98% 98%

Offered as a

DL mixture.

Applications

in

metabolomics

and

proteomics.

[7][8]

Simson

Pharma

Limited

D-

Phenylalanin

e-D5

362049-55-6 High Quality -

Certificate of

Analysis is

provided with

the product.

[9]

Clearsynth

D-

Phenylalanin

e D5

362049-55-6 High Quality -

Certificate of

Analysis is

provided with

the product.

[10]

Biosynth

D-

Phenylalanin

e-d5

362049-55-6 - -

Offered as a

reference

standard for

pharmaceutic

al testing.[11]

LGC

Standards

D-

Phenylalanin

e-d5

362049-55-6 - - Provides

detailed

chemical data
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including

IUPAC name

and InChI

key.[12]

Note: Purity and isotopic enrichment can vary by batch. Always refer to the supplier's

Certificate of Analysis for specific lot information.

Core Applications and Methodologies
Deuterium-labeled amino acids are powerful tools for tracing metabolic pathways and are

invaluable as internal standards in quantitative mass spectrometry.[3][13] D-Phenylalanine-d5
is chemically identical to its non-labeled counterpart, allowing it to co-elute during liquid

chromatography, but its increased mass allows for clear differentiation in a mass spectrometer.

[3] This property is fundamental to its use as an internal standard for accurate quantification.

Metabolic Fate of Phenylalanine
Phenylalanine is an essential aromatic amino acid that serves as a precursor for several key

molecules, including melanin, dopamine, and thyroxine.[14] In the body, L-phenylalanine is

primarily converted to tyrosine by the enzyme phenylalanine hydroxylase.[15] D-phenylalanine

is not readily incorporated into proteins and is metabolized through different pathways.

Understanding the metabolic fate of phenylalanine is crucial when designing tracer studies.[16]

[17][18]
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Caption: Simplified metabolic pathway of Phenylalanine.

Experimental Protocols
Protocol: Quantification of D-Phenylalanine in Plasma
using LC-MS/MS with D-Phenylalanine-d5 as an Internal
Standard
This protocol outlines a general procedure for the quantitative analysis of D-Phenylalanine in a

biological matrix, such as human plasma.

1. Materials and Reagents:

D-Phenylalanine (analyte)

D-Phenylalanine-d5 (internal standard, IS)

Acetonitrile (ACN), HPLC grade

Formic acid (FA), LC-MS grade

Water, ultrapure

Human plasma (blank)

Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

2. Preparation of Stock and Working Solutions:

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve D-Phenylalanine in a

suitable solvent (e.g., 50:50 ACN/Water) to make a 1 mg/mL stock solution.

Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of D-
Phenylalanine-d5 in the same manner.
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Working Solutions: Serially dilute the stock solutions with the solvent to prepare a series of

calibration standards and a working solution for the internal standard.

3. Sample Preparation (Protein Precipitation):

Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL

microcentrifuge tube.

Add 150 µL of the internal standard working solution (e.g., in ACN with 0.1% FA). The ACN

will precipitate the plasma proteins.

Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

Carefully transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable reversed-phase C18 column.

Mobile Phase A: Water with 0.1% FA.

Mobile Phase B: ACN with 0.1% FA.

Gradient: A typical gradient would start with a low percentage of B, ramp up to a high

percentage to elute the analyte, and then re-equilibrate.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Acquisition Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions:

D-Phenylalanine: Q1/Q3 transition (e.g., m/z 166.1 -> 120.1).

D-Phenylalanine-d5 (IS): Q1/Q3 transition (e.g., m/z 171.1 -> 125.1).

Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal

intensity.

5. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of the unknown samples by interpolating their peak area ratios

from the calibration curve.

Sample Preparation Analysis

Plasma Sample
(50 µL)

Add Internal Standard
in ACN (150 µL) Vortex Centrifuge Transfer Supernatant LC Separation

(C18 Column)
MS/MS Detection

(MRM Mode)
Data Processing

(Peak Area Ratio)

Click to download full resolution via product page

Caption: Workflow for quantification using a deuterated internal standard.

By leveraging the unique properties of D-Phenylalanine-d5, researchers can achieve highly

accurate and precise quantification of its unlabeled analogue, facilitating advancements in drug

development and metabolic research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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